2-[4-(4-ETHOXYPHENYL)-2,5-DIOXO-1,2,3,4,5,6,7,8-OCTAHYDROQUINOLIN-1-YL]-4H,5H,6H,7H,8H,9H-CYCLOOCTA[B]THIOPHENE-3-CARBONITRILE

• IUPAC Name: 2-[4-(4-ethoxyphenyl)-2,5-dioxo-4,6,7,8-tetrahydro-3H-quinolin-1-yl]-4,5,6,7,8,9-hexahydrocycloocta[b]thiophene-3-carbonitrile
• InChI: InChI=1S/C28H30N2O3S/c1-2-33-19-14-12-18(13-15-19)21-16-26(32)30(23-9-7-10-24(31)27(21)23)28-22(17-29)20-8-5-3-4-6-11-25(20)34-28/h12-15,21H,2-11,16H2,1H3
• InChI Key: XVKGPZJCLDFRPC-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2CC(=O)N(C3=C2C(=O)CCC3)C4=C(C5=C(S4)CCCCCC5)C#N
• Molecular Formula: C28H30N2O3S
• Molecular Weight: 474.6 g/mol

Description

2-[4-(4-ETHOXYPHENYL)-2,5-DIOXO-1,2,3,4,5,6,7,8-OCTAHYDROQUINOLIN-1-YL]-4H,5H,6H,7H,8H,9H-CYCLOOCTA[B]THIOPHENE-3-CARBONITRILE is a complex organic compound that features a quinoline derivative and a thiophene ring. Compounds like this are often of interest in medicinal chemistry due to their potential biological activities.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of such a compound typically involves multi-step organic reactions. A possible synthetic route could include:

Formation of the quinoline derivative: This might involve the cyclization of an appropriate precursor under acidic or basic conditions.

Introduction of the ethoxyphenyl group: This could be achieved through a Friedel-Crafts alkylation or acylation reaction.

Formation of the thiophene ring: This might involve a cyclization reaction using sulfur-containing reagents.

Final assembly: The final compound could be assembled through a series of coupling reactions, possibly using palladium-catalyzed cross-coupling techniques.

Industrial Production Methods

Industrial production would likely involve optimizing the above synthetic route for large-scale production, focusing on yield, purity, and cost-effectiveness. This might include the use of continuous flow reactors and other advanced manufacturing techniques.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound might undergo oxidation reactions, particularly at the quinoline or thiophene rings.

Reduction: Reduction reactions could potentially modify the carbonyl groups or the nitrile group.

Substitution: Various substitution reactions could occur, particularly on the aromatic rings.

Common Reagents and Conditions

Oxidation: Common oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or hydrogen gas with a palladium catalyst.

Substitution: Electrophilic or nucleophilic reagents depending on the specific substitution reaction.

Major Products

The major products would depend on the specific reactions but could include various oxidized, reduced, or substituted derivatives of the original compound.

Scientific Research Applications

Chemistry

In chemistry, this compound could be used as a building block for the synthesis of more complex molecules or as a ligand in coordination chemistry.

Biology

In biological research, it might be investigated for its potential as a drug candidate, particularly if it shows activity against certain biological targets.

Medicine

In medicinal chemistry, compounds like this are often screened for activity against various diseases, including cancer, infections, and neurological disorders.

Industry

In industry, such compounds might be used in the development of new materials, such as polymers or as intermediates in the synthesis of other valuable chemicals.

Mechanism of Action

The mechanism of action would depend on the specific biological target. For example, if the compound acts as an enzyme inhibitor, it might bind to the active site of the enzyme, preventing its normal function. The molecular targets could include proteins, nucleic acids, or other biomolecules.

Comparison with Similar Compounds

Similar Compounds

Quinoline derivatives: These compounds often have similar structures and might show similar biological activities.

Thiophene derivatives: These compounds are also structurally related and might be used in similar applications.

Uniqueness

The unique combination of a quinoline derivative with a thiophene ring and an ethoxyphenyl group might confer unique properties, such as enhanced biological activity or improved pharmacokinetic properties.